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Compound of Interest

2-Chloro-5-
Compound Name:

(tributylstannyl)pyrimidine

Cat. No.: B185266

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
and reactivity of 2-Chloro-5-(tributylstannyl)pyrimidine, a key organometallic intermediate in
modern organic synthesis.

Core Chemical Properties

2-Chloro-5-(tributylstannyl)pyrimidine is a versatile building block, particularly valued for its
application in palladium-catalyzed cross-coupling reactions. Its bifunctional nature, possessing
both a reactive chloro-substituent and a tributylstannyl moiety, allows for selective and
sequential functionalization of the pyrimidine core.

Property Value Reference
CAS Number 155191-68-7 [1][2]
Molecular Formula C16H29CIN2Sn [1112]
Molecular Weight 403.58 g/mol [2]

Physical Form Liquid [1]

N Low solubility in water; good
Solubility

solubility in organic solvents.[1]
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Synthesis and Experimental Protocols

While a specific, detailed experimental protocol for the synthesis of 2-Chloro-5-
(tributylstannyl)pyrimidine is not readily available in the searched literature, a general
synthetic approach can be inferred from the synthesis of similar organostannyl pyrimidines. The
synthesis of the related compound, 2-(tributylstannyl)pyrimidine, involves the reaction of 2-
chloropyrimidine with tributyltin hydride in the presence of a strong base like lithium
diisopropylamide (LDA).

A plausible synthetic route is visualized below:
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2,5-dichloropyrimidine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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